Cas no 921529-26-2 (2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide)

2-Cyclohexyl-N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide is a synthetic organic compound featuring a pyridazinone core substituted with a 4-methoxyphenyl group and an acetamide side chain. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical research, particularly due to the presence of the cyclohexyl and methoxyphenyl moieties, which may influence binding affinity and metabolic stability. The dihydropyridazinone scaffold is known for its relevance in bioactive molecules, often exhibiting pharmacological activity. This compound’s well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies or as a precursor in targeted synthesis. Its purity and stability are critical for reproducible experimental outcomes.
2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide structure
921529-26-2 structure
Product Name:2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
CAS No:921529-26-2
MF:C21H27N3O3
MW:369.45738530159
CID:6477217
Update Time:2025-10-29

2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
    • Cyclohexaneacetamide, N-[2-[3-(4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
    • Inchi: 1S/C21H27N3O3/c1-27-18-9-7-17(8-10-18)19-11-12-21(26)24(23-19)14-13-22-20(25)15-16-5-3-2-4-6-16/h7-12,16H,2-6,13-15H2,1H3,(H,22,25)
    • InChI Key: IWROAPUHURRPTM-UHFFFAOYSA-N
    • SMILES: C1(CC(NCCN2N=C(C3=CC=C(OC)C=C3)C=CC2=O)=O)CCCCC1

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • pka: 15.73±0.46(Predicted)

2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide Pricemore >>

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Additional information on 2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide

Comprehensive Overview of 2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 921529-26-2)

The compound 2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 921529-26-2) is a specialized organic molecule with a unique structural framework. Its pyridazinone core, combined with a cyclohexyl and methoxyphenyl moiety, makes it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential interactions with biological targets, particularly in the context of enzyme modulation and receptor binding studies.

In recent years, the scientific community has shown growing interest in pyridazinone derivatives due to their diverse pharmacological properties. Researchers are actively investigating compounds like CAS No. 921529-26-2 for their potential applications in drug discovery, especially in areas such as anti-inflammatory and neuroprotective therapies. The presence of the 4-methoxyphenyl group in its structure is particularly noteworthy, as this moiety is often associated with enhanced bioavailability and metabolic stability in drug candidates.

From a synthetic chemistry perspective, the preparation of 2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide involves multi-step organic transformations. Key reactions may include amide coupling, cyclohexylation, and pyridazinone ring formation. The compound's purity and stability are critical factors for research applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are typically employed for characterization.

One of the most frequently asked questions about this compound relates to its solubility profile and storage conditions. Like many heterocyclic compounds, CAS No. 921529-26-2 may exhibit limited solubility in aqueous media but better dissolution in organic solvents such as DMSO or methanol. Proper storage under inert conditions at controlled temperatures is recommended to maintain its stability over time.

The potential structure-activity relationship (SAR) of this molecule is another area of active investigation. Researchers are particularly interested in how modifications to the cyclohexyl or methoxyphenyl groups might influence its biological activity. Computational chemistry tools, including molecular docking and QSAR modeling, are increasingly being used to predict and optimize the compound's interactions with potential biological targets.

In the context of current research trends, there's growing interest in how pyridazinone-based compounds might interact with emerging biological targets. For instance, some studies are exploring whether derivatives like 2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide could have applications in addressing oxidative stress-related conditions or modulating specific cell signaling pathways. These investigations often combine in vitro assays with computational approaches to evaluate the compound's potential.

From a safety perspective, while CAS No. 921529-26-2 is primarily used for research purposes, proper laboratory handling procedures should always be followed. This includes the use of appropriate personal protective equipment and adherence to standard laboratory safety protocols when working with any chemical compound, especially those with complex molecular structures.

The commercial availability of 2-cyclohexyl-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide varies depending on supplier inventories. Researchers looking to acquire this compound should verify its purity specifications and obtain proper documentation, including certificates of analysis and material safety data sheets. Custom synthesis services may also be available for researchers requiring specific quantities or modified versions of this molecule.

Looking ahead, the future research directions for this compound may include more detailed pharmacokinetic studies and in vivo evaluations to better understand its potential applications. As the field of medicinal chemistry continues to evolve, compounds with this type of structural complexity are likely to remain important tools for understanding biological systems and developing new therapeutic approaches.

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